Cas no 20691-91-2 (1-(1-Methylpiperidin-4-yl)ethan-1-one)

• Product Name: 1-(1-Methylpiperidin-4-yl)ethan-1-one
• CAS No: 20691-91-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD11553494
• CID: 1011453
• PubChem ID: 339122
• Update Time: 2025-04-20

1-(1-Methylpiperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-4-piperidinyl)-Ethanone
• 1-(1-Methyl-piperidin-4-yl)-ethanone
• 1-(1-methylpiperidin-4-yl)ethanone
• 1-(1-Methyl-[4]piperidyl)-aethanon
• 1-(1-methyl-[4]piperidyl)-ethanone
• 1-(1-methylpiperidin-4-yl)ethan-1-one
• 1-Methyl-4-acetylpiperidine
• 4-acetyl-1-methylpiperidine
• 4-Acetyl-N-methylpiperidin
• AC1L7PA1
• AC1Q3ZMO
• AC1Q5FSA
• CTK6I2266
• SureCN890089
• Ethanone, 1-(1-methyl-4-piperidinyl)-
• 0602AB
• AM20120473
• 1-
• CHEMBL4546513
• J-013529
• DB-023478
• SCHEMBL890089
• BS-13273
• CS-0042169
• 20691-91-2
• DTXSID60320771
• 1-(1-methylpiperidin-4-yl)ethan-1-one, AldrichCPR
• SB35221
• AKOS009452358
• EN300-40482
• Z413823920
• MFCD11553494
• 1-(1-Methylpiperidin-4-yl)ethan-1-one

• MDL： MFCD11553494
• Inchi： 1S/C8H15NO/c1-7(10)8-3-5-9(2)6-4-8/h8H,3-6H2,1-2H3
• InChI Key： OOMMIHGVMHRTMK-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCN(C)CC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.4